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Compound of Interest

Compound Name: Triammonium

Cat. No.: B15348185 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling triammonium citrate, offering procedural, step-by-step guidance to

directly address your operational questions. Our aim is to be your preferred source for

laboratory safety and chemical handling information, building deep trust by providing value

beyond the product itself.

Personal Protective Equipment (PPE) and Safety
Measures
When handling triammonium citrate, a thorough risk assessment should be conducted to

ensure the appropriate personal protective equipment is used. The following table summarizes

the recommended PPE for various levels of exposure.
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Exposure
Level

Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Low-

Level/Indirect

Exposure

Safety glasses

with side shields.

[1]

Nitrile, neoprene,

or PVC gloves.

Long-sleeved lab

coat or

workwear.

Not generally

required if

ventilation is

adequate.

Direct

Handling/Risk of

Splash

Chemical splash

goggles or a full-

face shield.[1]

Chemical-

resistant gloves

with longer cuffs.

Chemical-

resistant

coveralls or an

apron over a lab

coat.[2]

An approved

respirator should

be used if dust is

generated or

ventilation is

inadequate.[2][3]

Emergency/Spill

Response

Full-face shield

and chemical

splash goggles.

Double-layered

or heavy-duty

chemical-

resistant gloves.

Full-body

chemical-

resistant suit.

A self-contained

breathing

apparatus

(SCBA) may be

necessary for

large spills in

confined spaces.

[2]

First Aid in Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[4] If skin irritation occurs, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.[5] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water.[3] Never give anything by

mouth to an unconscious person. Seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC391412500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC391412500&countryCode=US&language=en
https://shop.chemsupply.com.au/documents/PMA1E3UZ.pdf
https://shop.chemsupply.com.au/documents/PMA1E3UZ.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Ammonium-citrate-dibasic.pdf
https://shop.chemsupply.com.au/documents/PMA1E3UZ.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0096.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0096.pdf
https://media.laballey.com/docbuilder/ammonium-citrate-dibasic-granular-acs-grade-safety-data-sheet-66a3afa24b0d7.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Ammonium-citrate-dibasic.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Exposure Limits
It is important to note that no specific occupational exposure limits have been established for

triammonium citrate by major regulatory bodies such as the Occupational Safety and Health

Administration (OSHA), the National Institute for Occupational Safety and Health (NIOSH), or

the American Conference of Governmental Industrial Hygienists (ACGIH).[6][7] This does not

imply that the substance is harmless; rather, it underscores the importance of adhering to good

industrial hygiene practices and using the personal protective equipment outlined above to

minimize exposure.

Substance Agency Exposure Limit

Triammonium Citrate OSHA No data available

Triammonium Citrate NIOSH No data available

Triammonium Citrate ACGIH No data available

Operational Plan for Handling Triammonium Citrate
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powdered form to avoid dust generation.[2]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1]

Before starting, inspect all PPE for integrity.

2. Handling the Chemical:

Wear the appropriate PPE as determined by your risk assessment.

Avoid direct contact with the skin, eyes, and clothing.[6]

Do not breathe in the dust.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15348185?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/A2040_AGHS.pdf
https://www.echemi.com/sds/2-hydroxy-123-propanetricarboxylic-acid-triammonium-salt-pd20160415153935031.html
https://www.benchchem.com/product/b15348185?utm_src=pdf-body
https://shop.chemsupply.com.au/documents/PMA1E3UZ.pdf
https://www.fishersci.com/store/msds?partNumber=AC391412500&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/A2040_AGHS.pdf
https://www.spectrumchemical.com/media/sds/A2040_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When weighing or transferring the solid, do so carefully to minimize the creation of airborne

dust.

If creating a solution, slowly add the triammonium citrate to the solvent to avoid splashing.

3. Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed when not in use.[8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan for Triammonium Citrate
The disposal of triammonium citrate must be carried out in accordance with all local, state,

and federal regulations.

1. Waste Collection:

Collect waste triammonium citrate, including any contaminated materials, in a clearly

labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

2. Disposal Procedure:

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Depending on local regulations, disposal options may include:

Licensed Disposal Company: Transferring the waste to a licensed professional waste

disposal service is a common and recommended practice.[3]

Incineration: Dissolving or mixing the material with a combustible solvent and burning it in

a chemical incinerator equipped with an afterburner and scrubber may be an option.
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Dilution and Drain Disposal: Some local regulations may permit the disposal of small

quantities of diluted solutions down the drain with a large excess of water. However, this is

not universally acceptable and requires verification with your EHS department and local

wastewater treatment authority.

3. Spill Cleanup:

In the event of a spill, evacuate unnecessary personnel from the area.[4]

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.[1][2]

Clean the spill area with a damp cloth or paper towels, and place these in the sealed waste

container.

Ventilate the area after the cleanup is complete.[4]

Workflow for Handling Triammonium Citrate
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Workflow for Safe Handling of Triammonium Citrate
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Caption: Workflow for the safe handling of triammonium citrate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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